Cas no 1094260-61-3 (7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine)

• Product Name: 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine
• CAS No: 1094260-61-3
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 4571137
• Update Time: 2025-06-07

7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-c]pyrimidine, 7-chloro-3-ethyl-
• 7-chloro-3-ethyl-[1,2,4]triazolo[4,3-c]pyrimidine
• 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine

• Inchi： 1S/C7H7ClN4/c1-2-6-10-11-7-3-5(8)9-4-12(6)7/h3-4H,2H2,1H3
• InChI Key： MPLZLQKZIHUENG-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC2=NN=C(CC)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine

Professional Introduction to Compound with CAS No. 1094260-61-3 and Product Name: 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine

The compound identified by the CAS number 1094260-61-3 and the product name 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazolopyrimidine class, a structural motif widely recognized for its versatile biological activities. The presence of both chloro and ethyl substituents on the triazolopyrimidine core enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the importance of 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine in medicinal chemistry due to its unique structural features. The triazolopyrimidine ring system is known to exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The chloro group at the 7-position and the ethyl group at the 3-position contribute to the compound's binding affinity and selectivity towards various biological targets. This has prompted extensive research into its derivatives as potential therapeutic agents.

In the realm of oncology, 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine has been investigated for its ability to inhibit key enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that this compound can disrupt DNA replication and transcription in tumor cells, leading to apoptosis or growth arrest. The chloro substituent plays a crucial role in modulating the compound's interactions with enzymes such as thymidylate synthase (TS), which is essential for DNA synthesis in rapidly dividing cells. This mechanism of action makes 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine a promising candidate for developing novel anticancer therapies.

Beyond its applications in oncology, this compound has also shown promise in other therapeutic areas. For instance, researchers have explored its potential as an antimicrobial agent against resistant bacterial strains. The unique scaffold of 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine allows it to interact with bacterial enzymes and disrupt essential metabolic pathways. This has led to interest in developing derivatives with enhanced efficacy against multidrug-resistant pathogens.

The synthesis of 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in constructing the triazolopyrimidine core. These synthetic approaches not only enhance efficiency but also allow for easy modification of the molecular structure to tailor biological activity.

In recent years, computational chemistry has played an increasingly important role in the design and optimization of 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine derivatives. Molecular modeling techniques enable researchers to predict binding affinities and identify key interactions between the compound and biological targets. This has accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental testing. Additionally, computational methods have been used to understand the structural basis of observed biological activities.

The pharmacokinetic properties of 7-Chloro-3-ethyl-1,2,4triazolo4,3-cpyrimidine are another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic characteristics suitable for oral administration. However，further research is needed to fully elucidate its metabolic pathways and potential drug-drug interactions.

Regulatory considerations are also important when developing new pharmaceuticals based on 7-Chloro-3-ethyl-1，2，4triazolo4，3-cpyrimidine。 Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions。 Additionally， rigorous toxicological studies are required to assess potential side effects before human clinical trials can begin。 These regulatory hurdles underscore the importance of thorough preclinical research before moving into late-stage development。

The future prospects for 7-Chloro，3-Ethyl-l，2，4-triazolo-l，2-dypyrimidin-e【5，6-d】[l，2]benzothiazine】 are promising。 Ongoing research aims to explore new derivatives with improved pharmacological profiles。 Advances in synthetic chemistry will enable more efficient production methods， while computational tools will continue to aid in rational drug design。 Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into clinical applications。